6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid

• Molecular Formula: C17H15BrN2O3
• Molecular Weight: 375.2 g/mol
• IUPAC Name: 6-[(5-bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C17H15BrN2O3/c18-13-7-8-14(15-12(13)6-3-9-19-15)20-16(21)10-4-1-2-5-11(10)17(22)23/h1-3,6-11H,4-5H2,(H,20,21)(H,22,23)
• InChI Key: FAZDMWUFJSHBPP-UHFFFAOYSA-N
• SMILES: C1C=CCC(C1C(=O)NC2=C3C(=C(C=C2)Br)C=CC=N3)C(=O)O
• Canonical SMILES: C1C=CCC(C1C(=O)NC2=C3C(=C(C=C2)Br)C=CC=[NH+]3)C(=O)[O-]

Description

6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid, also known as BQC, is a chemical compound that has been extensively studied for its potential applications in scientific research. BQC is a quinoline derivative that has been synthesized using various methods, and its mechanism of action has been investigated to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid involves its ability to intercalate into DNA and RNA. 6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid can bind to the base pairs of DNA and RNA, disrupting their structure and function. 6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid can also generate reactive oxygen species when activated by light, which can cause damage to DNA and RNA and lead to cell death.
Biochemical and Physiological Effects
6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid can inhibit DNA and RNA synthesis, induce DNA damage, and cause cell death. In vivo studies have shown that 6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid can accumulate in tumor tissue and be activated by light to generate reactive oxygen species, leading to tumor cell death.

Advantages and Limitations for Lab Experiments

6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid has several advantages for lab experiments, including its high yield and purity, its ability to intercalate into DNA and RNA, and its fluorescence properties. However, 6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid also has limitations, including its potential toxicity and the need for light activation in photodynamic therapy.

Future Directions

There are several future directions for research on 6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid. One area of research could focus on improving the selectivity and specificity of 6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid for DNA and RNA targets. Another area of research could explore the use of 6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid in combination with other agents, such as chemotherapy drugs, to enhance its effectiveness. Additionally, research could focus on developing new methods for the synthesis of 6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid and improving its stability and bioavailability.

Synthesis Methods

6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid can be synthesized using various methods, including the reaction of 5-bromo-8-hydroxyquinoline with cyclohexene-3,4-dione in the presence of a base. Another method involves the reaction of 5-bromo-8-hydroxyquinoline with cyclohexene-3,4-dione in the presence of a catalyst, such as palladium acetate. The yield of 6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid using these methods is typically high, and the purity can be improved through recrystallization.

Scientific Research Applications

6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid has been used in scientific research for its potential applications as a fluorescent probe for DNA and RNA. 6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid can intercalate into DNA and RNA, and its fluorescence properties can be used to detect changes in DNA or RNA structure or to monitor DNA or RNA synthesis. 6-[(5-Bromoquinolin-8-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid has also been studied for its potential as a photosensitizer in photodynamic therapy, a treatment for cancer that involves the use of light to activate a photosensitizing agent and generate reactive oxygen species that can kill cancer cells.